Cas no 1183357-58-5 (2-(4-Bromo-1H-pyrazol-1-yl)propanamide)

• Product Name: 2-(4-Bromo-1H-pyrazol-1-yl)propanamide
• CAS No: 1183357-58-5
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• MDL: MFCD12824359
• CID: 1071214
• PubChem ID: 46318313
• Update Time: 2025-04-20

2-(4-Bromo-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-1H-pyrazol-1-yl)propanamide
• 2-(4-bromo-1H-pyrazol-1-yl)propanamide(SALTDATA: FREE)
• Ambcb4039932
• FT-0683720
• KB-222308
• MolPort-008-154-400
• STL163912
• DTXSID00673672
• 2-(4-bromopyrazol-1-yl)propanamide
• 1H-pyrazole-1-acetamide, 4-bromo-alpha-methyl-
• 1183357-58-5
• LS-04179
• ALBB-013430
• MFCD12824359
• AKOS005174144

• MDL： MFCD12824359
• Inchi： 1S/C6H8BrN3O/c1-4(6(8)11)10-3-5(7)2-9-10/h2-4H,1H3,(H2,8,11)
• InChI Key： LOMVMWBODURVTR-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C(N)=O)C

Computed Properties

• Exact Mass: 216.98507g/mol
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.9Ų

2-(4-Bromo-1H-pyrazol-1-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides